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Compound of Interest

Compound Name:
Ethyl triphenyl phosphonium

iodide

Cat. No.: B12807748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl triphenylphosphonium iodide (ETPPI) is a quaternary phosphonium salt that serves as a

crucial precursor for the generation of a phosphorus ylide, a key component in the Wittig

reaction. This reaction is a cornerstone of modern organic synthesis, providing a reliable and

highly regioselective method for the formation of carbon-carbon double bonds from carbonyl

compounds.[1][2] The transformation is fundamental in the synthesis of complex organic

molecules, including pharmaceuticals, natural products, and advanced materials.[3] ETPPI is

used to introduce an ethylidene (=CHCH₃) group onto an aldehyde or ketone. Beyond its

primary role in olefination, ETPPI also finds utility as a phase-transfer catalyst, enhancing

reaction rates between reactants in immiscible phases.[4]

Physicochemical Properties and Safety
ETPPI is typically a white to off-white crystalline solid.[4] Proper handling is essential due to its

potential hazards.

Table 1: Physicochemical Properties of Ethyl Triphenylphosphonium Iodide
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Property Value Reference(s)

CAS Number 4736-60-1 [3]

Molecular Formula C₂₀H₂₀IP [5]

Molecular Weight 418.25 g/mol [5]

Appearance
White to off-white crystalline

solid
[4]

Melting Point 164-168 °C [6]

Solubility

Soluble in polar solvents like

ethanol, methanol, DMSO;

sparingly soluble in water.

[4]

Safety and Handling: Ethyl triphenylphosphonium iodide is toxic if swallowed and can cause

skin and serious eye irritation. Always handle this reagent in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is

mandatory. Avoid generating dust. Store the reagent in a cool, dry place, tightly sealed to

protect it from moisture and light.

The Wittig Reaction: Mechanism and
Stereochemistry
The Wittig reaction transforms a carbonyl group into an alkene. The reaction's driving force is

the formation of the highly stable triphenylphosphine oxide byproduct. The process occurs in

two main stages:

Ylide Formation: The phosphonium salt (ETPPI) is deprotonated by a strong base to form a

highly reactive, charge-separated species called a phosphorus ylide (or phosphorane).[7]

Alkene Formation: The nucleophilic carbon of the ylide attacks the electrophilic carbonyl

carbon of an aldehyde or ketone. This leads to a four-membered ring intermediate called an

oxaphosphetane, which rapidly decomposes to yield the desired alkene and

triphenylphosphine oxide.[8]
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General Mechanism of the Wittig Reaction

Step 1: Ylide Formation

Step 2: Alkene Formation

Ethyltriphenylphosphonium
Iodide

Ethylidene-
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(Ylide)

 DeprotonationStrong
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Aldehyde or
Ketone (R-C(O)-R')

Oxaphosphetane
Intermediate

 [2+2] Cycloaddition

Alkene
(R-C(CHCH₃)-R')
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 Nucleophilic Attack
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Experimental Workflow for a Wittig Reaction

1. Preparation
- Dry glassware under vacuum/heat.

- Suspend ETPPI in anhydrous solvent (e.g., THF).

2. Ylide Formation
- Cool suspension (e.g., to -78°C or 0°C).
- Add strong base (e.g., n-BuLi) dropwise.

- Stir to allow ylide formation (color change often observed).

3. Reaction
- Add aldehyde/ketone solution dropwise at low temp.

- Allow mixture to warm to room temperature.
- Stir for 1-12 hours.

4. Work-up
- Quench reaction with a proton source (e.g., sat. NH₄Cl).

- Perform aqueous extraction to remove salts.

5. Purification & Analysis
- Dry organic layer (e.g., with MgSO₄).

- Remove solvent in vacuo.
- Purify crude product via column chromatography.

- Characterize via NMR, GC-MS.
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Role in Pharmaceutical Synthesis

Key Reagents
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Outcome
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://en.wikipedia.org/wiki/Wittig_reaction
https://www.researchgate.net/publication/373965394_Synthesis_of_Phosphonium_Ylides
https://www.nbinno.com/article/other-organic-chemicals/ethyltriphenylphosphonium-iodide-alkene-synthesis-catalysis-em
https://www.multichemexports.com/product-details/ethyl-triphenylphosphonium-iodide
https://www.multichemexports.com/product-details/ethyl-triphenylphosphonium-iodide
https://www.multichemexports.com/product-details/ethyl-triphenylphosphonium-iodide
https://www.guidechem.com/question/how-can-ethyltriphenylphosphon-id147462.html
https://pubs.acs.org/doi/10.1021/ed074p114
https://courses.lumenlearning.com/suny-potsdam-organicchemistry2/chapter/20-4-the-wittig-reaction/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Wittig_Reaction
https://www.benchchem.com/product/b12807748#ethyl-triphenyl-phosphonium-iodide-as-a-wittig-reagent
https://www.benchchem.com/product/b12807748#ethyl-triphenyl-phosphonium-iodide-as-a-wittig-reagent
https://www.benchchem.com/product/b12807748#ethyl-triphenyl-phosphonium-iodide-as-a-wittig-reagent
https://www.benchchem.com/product/b12807748#ethyl-triphenyl-phosphonium-iodide-as-a-wittig-reagent
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12807748?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12807748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12807748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

